Cas no 1391439-19-2 ((S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride)

(S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride is a chiral benzoate derivative featuring an aminoethyl substituent at the 3-position, esterified as a methyl ester and isolated as its hydrochloride salt. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and fine chemicals. The presence of the (S)-configured stereocenter ensures high stereoselectivity in downstream reactions, making it useful for asymmetric synthesis. Its hydrochloride form enhances stability and solubility in polar solvents, facilitating handling and purification. The ester group offers versatility for further functionalization, while the primary amine enables coupling reactions, broadening its utility in medicinal chemistry and catalyst design.
(S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride structure
1391439-19-2 structure
Product Name:(S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride
CAS No:1391439-19-2
MF:C10H14ClNO2
MW:215.676661968231
MDL:MFCD12910779
CID:3045073
PubChem ID:74889916
Update Time:2025-06-08

(S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride
    • (S)-3-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride
    • (S)-Methyl 3-(1-aminoethyl)benzoate HCl
    • methyl (S)-3-(1-aminoethyl)benzoate hydrochloride
    • methyl 3-[(1S)-1-aminoethyl]benzoate hydrochloride
    • Benzoic acid, 3-[(1S)-1-aminoethyl]-, methyl ester, hydrochloride (1:1)
    • (S)-3-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride, AldrichCPR
    • CS-0158263
    • DS-12196
    • (S)-Methyl3-(1-aminoethyl)benzoatehydrochloride
    • 1391439-19-2
    • methyl 3-[(1S)-1-aminoethyl]benzoate;hydrochloride
    • AKOS027338528
    • Y10357
    • MFCD12910779
    • MDL: MFCD12910779
    • Inchi: 1S/C10H13NO2.ClH/c1-7(11)8-4-3-5-9(6-8)10(12)13-2;/h3-7H,11H2,1-2H3;1H/t7-;/m0./s1
    • InChI Key: PMFQSOTUHJSZHY-FJXQXJEOSA-N
    • SMILES: Cl.O(C)C(C1=CC=CC(=C1)[C@H](C)N)=O

Computed Properties

  • Exact Mass: 215.0713064g/mol
  • Monoisotopic Mass: 215.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3

(S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride Security Information

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Additional information on (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride

(S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride (CAS No. 1391439-19-2): An Overview of Its Properties, Applications, and Recent Research

(S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride (CAS No. 1391439-19-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring, an amino group, and a methyl ester moiety. The presence of the chiral center at the amino group imparts enantiomeric selectivity, making it a valuable candidate for various applications in drug development and chemical synthesis.

The chemical formula of (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride is C10H14NO2·HCl, with a molecular weight of approximately 208.68 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is moderate, which can be enhanced by adjusting the pH or using co-solvents.

In terms of its physical properties, (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride exhibits a melting point ranging from 175 to 177°C. The compound's stability is influenced by factors such as temperature, pH, and exposure to light. It is generally stable under ambient conditions but should be stored in a cool, dry place to minimize degradation.

The biological activity of (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride has been the subject of numerous studies. One of its key applications is in the development of chiral building blocks for the synthesis of pharmaceuticals and agrochemicals. The enantiomeric purity of this compound is crucial for ensuring the efficacy and safety of the final products. Recent research has focused on optimizing synthetic routes to achieve high enantiomeric excess (ee) values, thereby enhancing the compound's utility in drug discovery.

A notable study published in the Journal of Medicinal Chemistry (2022) investigated the use of (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride as a precursor for the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against a range of viruses, including influenza A and B viruses. The study highlighted the importance of the chiral center in modulating the biological activity and selectivity of the derivatives.

In another study published in Organic & Biomolecular Chemistry (2023), scientists explored the potential of (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important therapeutic targets. The researchers synthesized a series of derivatives and evaluated their ability to disrupt specific PPIs involved in cancer cell signaling pathways. Several compounds showed promising inhibitory activity, suggesting potential applications in cancer therapy.

The synthetic methods for preparing (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride have also been extensively studied. A common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries to control the stereochemistry at the amino group. For example, a recent paper in Advanced Synthesis & Catalysis (2024) described an efficient asymmetric hydrogenation method that yielded high ee values (>99%) with excellent yields (up to 95%). This method has significant implications for large-scale production and commercialization.

The safety profile of (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride has been evaluated through various toxicological studies. In vitro assays have shown that the compound exhibits low cytotoxicity towards mammalian cells at concentrations relevant to therapeutic use. However, it is important to conduct further in vivo studies to assess its safety and pharmacokinetic properties before advancing to clinical trials.

In conclusion, (S)-Methyl 3-(1-aminoethyl)benzoate hydrochloride (CAS No. 1391439-19-2) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and enantiomeric selectivity make it an attractive candidate for developing novel drugs and therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in modern drug discovery efforts.

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